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Compound of Interest

Compound Name: 4-(Octyloxy)phenol

Cat. No.: B1583347

An In-Depth Technical Guide to the Safe Handling of 4-(Octyloxy)phenol for Research
Professionals

Introduction

4-(Octyloxy)phenol, identified by CAS Number 3780-50-5, is an aromatic ether and phenol
derivative increasingly utilized as a chemical building block in various research and
development sectors, including materials science and organic synthesis.[1][2] Its unique
structure, featuring an octyloxy chain attached to a phenol ring, imparts specific chemical
properties that are valuable to scientists and drug development professionals. However, like all
chemical reagents, a comprehensive understanding of its hazard profile and safety protocols is
paramount to ensure its responsible and safe use in a laboratory setting.

This guide provides an in-depth analysis of the safety information for 4-(Octyloxy)phenol.
Moving beyond a simple recitation of Safety Data Sheet (SDS) points, it aims to provide the
causal reasoning behind safety protocols, empowering researchers to not only follow
procedures but to fundamentally understand the principles of containment and exposure
prevention. It is crucial to distinguish 4-(Octyloxy)phenol from structurally related compounds
like 4-tert-octylphenol, a known endocrine disruptor, as their safety profiles differ significantly.[3]
[4] This document will focus exclusively on the safety data pertinent to 4-(Octyloxy)phenol
(CAS 3780-50-5).

Chemical and Physical Identity
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A foundational aspect of chemical safety is understanding a substance's physical and chemical
properties. These characteristics dictate its behavior under various laboratory conditions and
inform appropriate storage and handling procedures. 4-(Octyloxy)phenol is a solid at room
temperature, which influences protocols for weighing and transfer to minimize dust generation.

[3]

Property Value Source(s)
CAS Number 3780-50-5 [1]31[5]
Molecular Formula C14H2202 [1][5]
Molecular Weight 222.32 g/mol [11[5]
Appearance Solid [3]

Melting Point 80°C [6]

Flash Point 148.4 °C [6]

Storage Class 11 (Combustible Solids)

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. 4-(Octyloxy)phenol is
classified as hazardous, primarily due to its potential for causing acute oral toxicity and irritation
to the eyes, skin, and respiratory system.[3] Different suppliers may report slightly varied
classifications based on the data available to them; therefore, this guide presents a
consolidated view of the known hazards.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1583347?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18460&PLANT=d__ALF
https://www.chemscene.com/product/3780-50-5.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18460&PLANT=d__ALF
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/119198
https://www.chemscene.com/product/3780-50-5.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/119198
https://www.chemscene.com/product/3780-50-5.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/119198
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18460&PLANT=d__ALF
https://www.chemsrc.com/en/cas/3780-50-5_244325.html
https://www.chemsrc.com/en/cas/3780-50-5_244325.html
https://www.benchchem.com/product/b1583347?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18460&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Classification & Precautionary

GHS Element

Statements
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning|[3]

Hazard Statements (H-Codes)

H302: Harmful if swallowed.[1] H315: Causes
skin irritation.[3] H319: Causes serious eye
irritation.[1][3] H335: May cause respiratory

irritation.[3]

Precautionary Statements (P-Codes)

P261 & P264: Avoid breathing dust and wash
hands thoroughly after handling.[3] P270 &
P271: Do not eat, drink or smoke when using
this product. Use only outdoors or in a well-
ventilated area.[7][8] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[3] P301+P312: IF SWALLOWED:
Call a POISON CENTER or doctor if you feel
unwell. P302+P352: IF ON SKIN: Wash with
plenty of soap and water.[3] P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[3] P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3]
P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[3] P501: Dispose
of contents/container to an approved waste

disposal plant.[1][3]

Principles of Safe Handling and Storage

A proactive approach to safety involves implementing a multi-layered system of controls. The

hierarchy of controls is a framework that prioritizes safety measures from most to least

effective. For a chemical like 4-(Octyloxy)phenol, this means prioritizing engineering controls
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and supplementing them with administrative procedures and robust personal protective
equipment.

Caption: Hierarchy of Safety Controls.

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, before it comes into
contact with the researcher.

» Ventilation: Due to the risk of respiratory irritation (H335) from airborne dust, all weighing and
handling of 4-(Octyloxy)phenol should be performed inside a certified chemical fume hood.
[3][9] This is the most critical step in preventing inhalation exposure.

o Safety Stations: Regulations and best practices mandate that eyewash stations and safety
showers are located in close proximity to any workstation where this chemical is handled.[3]
Immediate access is crucial for effective decontamination in the event of an accidental
splash.

Personal Protective Equipment (PPE): A Necessary
Barrier

PPE is used to protect the user from exposure when engineering controls cannot completely
eliminate the risk. The selection of PPE must be based on the specific hazards identified.

o Eye and Face Protection: To prevent serious eye irritation (H319), chemical safety goggles
conforming to European Standard EN166 or equivalent are mandatory.[3] A face shield may
be required for procedures with a higher risk of splashing.

o Hand Protection: Protective gloves are required to prevent skin irritation (H315).[3] While the
specific glove material is not always listed, neoprene or nitrile gloves are generally
recommended for handling phenols.[9] It is critical to inspect gloves for any signs of
degradation before use and to change them frequently.[3][9]

» Skin and Body Protection: A laboratory coat must be worn to protect against skin contact. For
larger quantities or tasks with a significant splash risk, a PVC apron or chemical-resistant
suit may be necessary.[7]
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Storage and Handling Protocols

Proper storage and handling are essential for maintaining the chemical's integrity and
preventing accidental releases.

o Storage Conditions: Store 4-(Octyloxy)phenol in a dry, cool, and well-ventilated area,
keeping the container tightly closed to prevent moisture absorption and contamination.[3]

o Handling Practices: Avoid all personal contact, including inhalation of dust.[7] Do not eat,
drink, or smoke in areas where the chemical is handled.[7] Always wash hands thoroughly
with soap and water after handling, even when gloves have been worn.[3][9]

Emergency Response and First-Aid Protocols

In the event of an exposure or spill, a rapid and informed response is critical to minimizing
harm. All laboratory personnel must be trained on these emergency procedures.

Caption: Emergency First-Aid Workflow for Exposure.

Step-by-Step Emergency Protocols

e If on Skin:
o Immediately remove all contaminated clothing.[3]
o Wash the affected area thoroughly with soap and plenty of water.[3]
o Seek medical attention.[3]

e Ifin Eyes:

o Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, holding
the eyelids open to ensure complete irrigation.[3][9]

o If present and easy to do, remove contact lenses.[3]
o Continue rinsing.

o Seek immediate medical attention from an ophthalmologist.[10][11]
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e If Inhaled:
o Move the individual to fresh air and keep them in a position comfortable for breathing.[3]
o If breathing is difficult or has stopped, provide artificial respiration.[3]
o Seek immediate medical attention.[3]
 If Swallowed:
o Rinse the mouth thoroughly with water.[3]
o Do NOT induce vomiting.[12]
o Call a poison control center or doctor immediately for medical attention.[3]
e Fire-Fighting Measures:

o Suitable Extinguishers: Use carbon dioxide (COz2), dry chemical powder, water spray, or
chemical foam.[3][12]

o Hazardous Combustion Products: Thermal decomposition can lead to the release of
irritating and toxic gases, including carbon monoxide (CO) and carbon dioxide (CO2).[3]
[12] Firefighters should wear self-contained breathing apparatus.[12]

e Accidental Release Measures:
o Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[7]
o Avoid generating dust.[7]

o Sweep up the solid material and place it into a suitable, sealed container for disposal.[7]
[13]

o Wash the spill site thoroughly with water after material pickup is complete.[13]

o Prevent the spilled material from entering drains or waterways.[7][10]
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Toxicological Profile

The toxicological data informs the GHS hazard classifications and underscores the importance
of the handling protocols described.

o Acute Oral Toxicity: Classified as Category 4, meaning it is harmful if swallowed (H302).

o Skin Corrosion/Irritation: Causes skin irritation (H315).[3] Phenol-type compounds can be
absorbed through the skin and may have anesthetic effects, potentially delaying the
sensation of pain while tissue damage occurs.[14]

o Eye Damage/Irritation: Causes serious eye irritation (H319).[3] Contact can cause redness,
pain, and potential damage if not treated immediately.[15]

o Respiratory Irritation: May cause respiratory irritation (H335), manifesting as coughing and
shortness of breath upon inhalation of dust.[3][15]

o Endocrine Disruption: It is important to reiterate that available safety data sheets indicate this
product does not contain any known or suspected endocrine disruptors.[3] This distinguishes
it from other alkylphenols which are known for their xenoestrogenic activity.[16][17]

Conclusion

4-(Octyloxy)phenol is a valuable compound for scientific research, but its safe use is
contingent upon a thorough understanding and implementation of established safety protocols.
Its primary hazards—acute oral toxicity and irritation to the skin, eyes, and respiratory tract—
can be effectively managed through the consistent application of the hierarchy of controls. By
prioritizing engineering solutions like fume hoods, mandating the use of appropriate PPE, and
ensuring all personnel are trained in emergency procedures, research professionals can
handle this chemical with a high degree of safety and confidence. Adherence to these
guidelines is not merely a matter of compliance but a fundamental component of responsible
scientific practice.
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» U.S. Environmental Protection Agency. Substance Details - Phenol, 4-(octyloxy)-. [Link]

e Phenol Acetone Sector Group (PASG). Guidelines for the SAFE USE of PHENOL. [Link]

» Minnesota Department of Health. (2023). 4-tert-Octylphenol Toxicological Summary. [Link]

» Vermont Department of Health. (2018). 4-Tert-Octylphenol Factsheet. [Link]

e Matrix Fine Chemicals. 4-(OCTYLOXY)PHENOL | CAS 3780-50-5. [Link]

e Kim, E., etal. (2020). 4-tert-Octylphenol Exposure Disrupts Brain Development and
Subsequent Motor, Cognition, Social, and Behavioral Functions. International Journal of
Molecular Sciences. [Link]

« International Labour Organization & World Health Organiz

» University of York, Department of Biology. Phenol Exposure: First aid guidance. [Link]

e GOV.UK. Phenol: incident management. [Link]

o UC Berkeley. Fact Sheet: Phenol. [Link]

 protocols.io. PHENOL FIRST AID and personal protective equipment. [Link]

e Carl ROTH.

e Carl ROTH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. chemscene.com [chemscene.com]

. 4-(OCTYLOXY)PHENOL | CAS 3780-50-5 [matrix-fine-chemicals.com]
. assets.thermofisher.cn [assets.thermofisher.cn]

. healthvermont.gov [healthvermont.gov]

. Substance Registry Services | US EPA [cdxapps.epa.gov]

. 4-(Octyloxy)phenol | CAS#:3780-50-5 | Chemsrc [chemsrc.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
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. echemi.com [echemi.com]
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9. ehs.berkeley.edu [ehs.berkeley.edu]

e 10. carlroth.com [carlroth.com]

e 11. carlroth.com [carlroth.com]

e 12. fishersci.com [fishersci.com]

e 13. archpdfs.lps.org [archpdfs.Ips.org]

e 14, PHENOL FIRST AID and personal protective equipment [protocols.io]

e 15.ICSC 1345 - p-OCTYLPHENOL [inchem.org]

e 16. 4-n-Octylphenol | C14H220 | CID 15730 - PubChem [pubchem.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [4-(Octyloxy)phenol safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583347#4-octyloxy-phenol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://www.carlroth.com/medias/SDB-2E9X-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjg2NDJ8YXBwbGljYXRpb24vcGRmfGFHVTNMMmcyTXk4NU1qTTNOelkxTURZeU5qZzJMMU5FUWw4eVJUbFlYMDFVWDBWT0xuQmtaZ3xiODQzMDA2ZDc2YjAyZDczZjE4MTQyMjY4NWZhZWVkYmI5NWEyOTc2YzA5MTU2NWRkYjRmMjk2YmJkZDE0OWM5
https://www.carlroth.com/medias/SDB-2E9X-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjkyMjF8YXBwbGljYXRpb24vcGRmfGFEVXhMMmhoWmk4NU1qTTNOelkwT1RNeE5qRTBMMU5FUWw4eVJUbFlYMGRDWDBWT0xuQmtaZ3xmOTk2MmUwYWQ3MGNiYzMyZmNmNmIwZjE4MDE4ZDE2YjY3YzYyN2E0MDAwNTMxZDRiMGYwMDdmMzJiMzVlOWMy
https://www.fishersci.com/store/msds?partNumber=AAH2639606&productDescription=4-N-OCTYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://archpdfs.lps.org/Chemicals/4-(t-Octyl)Phenol.pdf
https://www.protocols.io/view/phenol-first-aid-and-personal-protective-equipment-rm7vzn728vx1/v1
https://www.inchem.org/documents/icsc/icsc/eics1345.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-n-Octylphenol
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/octylphenol.pdf
https://www.benchchem.com/product/b1583347#4-octyloxy-phenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1583347#4-octyloxy-phenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1583347#4-octyloxy-phenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1583347#4-octyloxy-phenol-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

